(3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate
Overview
Description
(3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate (EPC) is a chiral organic compound that is used in a variety of scientific research applications. It has been used for a range of studies, including the synthesis of novel compounds, the development of new drugs, and the study of biochemical and physiological effects.
Scientific Research Applications
(3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate has been used in a variety of scientific research applications, including the synthesis of novel compounds, the development of new drugs, and the study of biochemical and physiological effects. It has been used to synthesize a variety of compounds, including anti-HIV drugs, anti-cancer drugs, and anti-inflammatory drugs. In addition, it has been used to study the mechanism of action of various drugs, as well as the biochemical and physiological effects of various drugs.
Mechanism of Action
The mechanism of action of (3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate is not well understood. However, it is believed that the compound binds to certain receptors in the body, which then triggers a cascade of biochemical and physiological effects. These effects can include changes in gene expression, changes in cell signaling, and changes in the production of certain hormones.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate have been studied in a variety of organisms. Studies have shown that the compound can affect gene expression, cell signaling, and hormone production in both humans and other organisms. In humans, (3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate has been shown to affect the expression of genes involved in the development of cancer, as well as the expression of genes involved in the regulation of the immune system.
Advantages and Limitations for Lab Experiments
The use of (3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate in lab experiments has several advantages. First, it is a relatively inexpensive compound, making it cost-effective for use in research. Second, it is a chiral compound, which makes it useful for the synthesis of novel compounds. Finally, it has a wide range of applications, making it useful for a variety of research projects.
However, there are also some limitations to the use of (3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate in lab experiments. First, the compound is not well understood, so the exact mechanism of action is not yet known. Second, the compound is not always stable, so it must be handled with care in order to ensure its efficacy.
Future Directions
The use of (3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate in scientific research is still in its early stages, so there are many potential future directions for its use. One potential direction is the development of new drugs based on the compound. In addition, (3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate could be used to study the biochemical and physiological effects of other compounds, as well as to study the mechanism of action of various drugs. Finally, (3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate could be used to synthesize novel compounds, as well as to study the effects of various environmental factors on gene expression.
properties
IUPAC Name |
ethyl (3R,4R)-4-phenylpiperidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-2-17-14(16)13-10-15-9-8-12(13)11-6-4-3-5-7-11/h3-7,12-13,15H,2,8-10H2,1H3/t12-,13-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKESSUGZTMZMJU-STQMWFEESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CNCCC1C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H]1CNCC[C@H]1C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20659190 |
Source
|
| Record name | Ethyl (3R,4R)-4-phenylpiperidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20659190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4R)-ethyl 4-phenylpiperidine-3-carboxylate | |
CAS RN |
749192-64-1 |
Source
|
| Record name | Ethyl (3R,4R)-4-phenylpiperidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20659190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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